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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113 Get Quote

Cyclohexyl acrylate is a combustible liquid that can cause skin, eye, and respiratory irritation,

and is toxic to aquatic life with long-lasting effects.[1][2] Adherence to strict safety protocols is

paramount for laboratory personnel. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe handling of

cyclohexyl acrylate in a research environment.

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key safety information for cyclohexyl
acrylate.
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Skin Irritation

(Category 2)[1][2],

Eye Irritation

(Category 2)[2],

Specific target organ

toxicity – single

exposure (Category 3,

Respiratory system)

[2], Hazardous to the

aquatic environment,

long-term (Chronic) -

Category Chronic 2[1],

Combustible liquid[1]

위험, 환경 Warning[2]

H227: Combustible

liquid[1], H315:

Causes skin

irritation[1][2], H319:

Causes serious eye

irritation[1][2], H335:

May cause respiratory

irritation[1][2], H411:

Toxic to aquatic life

with long lasting

effects[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling cyclohexyl acrylate
to minimize exposure and ensure personal safety.
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Equipment Specifications Rationale

Hand Protection
Chemical impermeable gloves

(e.g., Nitrile gloves).[3]

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Chemical safety glasses or

goggles. A face shield should

be worn if there is a splash

hazard.[3]

To protect eyes from splashes

and vapors that can cause

serious irritation.[1][2]

Skin and Body Protection

A lab coat or chemical-

resistant apron worn over

personal clothing. Flame-

resistant clothing is

recommended.[3]

To protect against skin contact

and contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[1][2] If ventilation is

inadequate, a NIOSH-

approved respirator for organic

vapors should be used.

To prevent inhalation of vapors

which may cause respiratory

irritation.[1][2]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling of cyclohexyl acrylate
throughout its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly closed, properly labeled container.[1][2]

The storage area should be a dry, cool, and well-ventilated place, away from heat, sparks,

open flames, and other ignition sources.[1][2]

Store separately from incompatible materials such as oxidizing agents, acids, and bases.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ascent-acrylate.com/knowledge/information/cyclohexyl-acrylate-msds.html
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.ascent-acrylate.com/knowledge/information/cyclohexyl-acrylate-msds.html
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.ascent-acrylate.com/knowledge/information/cyclohexyl-acrylate-msds.html
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.ascent-acrylate.com/knowledge/information/cyclohexyl-acrylate-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The storage area should be locked up to restrict access.[2]

2. Handling and Use:

All handling of cyclohexyl acrylate should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1][2]

Ensure an eyewash station and safety shower are readily accessible.[3]

Ground all equipment to prevent static discharge.[3]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mist.[1]

Wash hands thoroughly after handling.[1][2]

3. Spill Management:

In the event of a spill, follow these procedures immediately:

Evacuate non-essential personnel from the spill area.

Ventilate the area and remove all sources of ignition.[1]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[4] Do

not use combustible materials.

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[1]

Clean the spill area with soap and plenty of water.[1]

Contaminated clothing should be removed immediately and washed before reuse.[1]

4. Disposal Plan:

All waste containing cyclohexyl acrylate must be treated as hazardous waste.
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Dispose of the waste in a suitable and closed container, properly labeled.[1]

Disposal must be in accordance with all applicable federal, state, and local regulations.[1][4]

Entrust disposal to a licensed waste disposal company.[2][4]

Do not allow the chemical to enter drains or the environment.[1]

Empty containers should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to prevent reuse before disposal in a sanitary landfill.[1]

Emergency Procedures Workflow
The following diagram illustrates the logical flow of actions to be taken in case of an emergency

involving cyclohexyl acrylate.
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Caption: Workflow for handling spills, personal exposure, and fire emergencies involving

cyclohexyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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